Cas no 2171912-40-4 (2-(but-3-en-2-yl)oxolane-2-carbaldehyde)

• Product Name: 2-(but-3-en-2-yl)oxolane-2-carbaldehyde
• CAS No: 2171912-40-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6415218
• PubChem ID: 165591043
• Update Time: 2025-06-12

2-(but-3-en-2-yl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-en-2-yl)oxolane-2-carbaldehyde
• EN300-1621357
• 2171912-40-4

• Inchi： 1S/C9H14O2/c1-3-8(2)9(7-10)5-4-6-11-9/h3,7-8H,1,4-6H2,2H3
• InChI Key： OZLGREVDRSOFQE-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C(C=C)C

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(but-3-en-2-yl)oxolane-2-carbaldehyde

Professional Introduction to 2-(but-3-en-2-yl)oxolane-2-carbaldehyde (CAS No. 2171912-40-4)

2-(but-3-en-2-yl)oxolane-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2171912-40-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system of a butenyl group and an oxolane ring functionalized with an aldehyde moiety, has garnered attention due to its structural complexity and potential applications in synthetic chemistry and drug development.

The structure of 2-(but-3-en-2-yl)oxolane-2-carbaldehyde presents a unique combination of functional groups that make it a versatile intermediate. The presence of the aldehyde group (–CHO) at the second position of the oxolane ring enhances its reactivity, allowing for various chemical transformations such as condensation reactions, oxidation, and reduction. These properties are particularly valuable in the synthesis of more complex molecules, including pharmacophores found in medicinal chemistry.

In recent years, there has been growing interest in the development of oxolane derivatives as scaffolds for drug discovery. The rigid cyclic structure of oxolane provides stability while allowing for modifications at specific positions, making it an attractive framework for designing bioactive compounds. The butenyl group in 2-(but-3-en-2-yl)oxolane-2-carbaldehyde introduces additional reactivity through its double bond, enabling cross-coupling reactions and other additions that can be exploited in synthetic pathways.

One of the most compelling aspects of 2-(but-3-en-2-yl)oxolane-2-carbaldehyde is its potential role in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules, and their structural diversity often correlates with pharmacological activity. The oxolane ring itself is a six-membered heterocycle containing one oxygen atom, which can be further functionalized to create more complex structures. This makes 2-(but-3-en-2-yl)oxolane-2-carbaldehyde a valuable building block for constructing novel heterocyclic systems.

Current research in the field has highlighted the importance of conjugated aldehydes in medicinal chemistry. Aldehydes serve as key intermediates in the synthesis of various pharmacological agents due to their ability to participate in condensation reactions with amines to form amides, or undergo oxidation to form carboxylic acids. The conjugation with a double bond, as seen in 2-(but-3-en-2-yl)oxolane-2-carbaldehyde, can also influence electronic properties, potentially affecting binding affinities and metabolic stability.

The synthetic utility of 2-(but-3-en-2-yl)oxolane-2-carbaldehyde has been explored in several recent studies. For instance, researchers have utilized this compound as a precursor in the synthesis of fluorescent probes for biological imaging. The combination of an aldehyde group and a conjugated system makes it an excellent candidate for developing probes that can be selectively labeled with fluorescent dyes or quenched by specific biomolecules. Such probes are crucial tools in understanding biological processes at the molecular level.

Another area where 2-(but-3-en-2-yl)oxolane-2-carbaldehyde has shown promise is in the development of pharmaceutical intermediates. The compound’s structural features allow it to serve as a precursor for more complex molecules with potential therapeutic applications. For example, it has been used in the synthesis of kinase inhibitors, which are important targets for treating various diseases, including cancer. The ability to modify both the oxolane ring and the butenyl group provides chemists with ample opportunities to tailor the properties of resulting compounds.

The chemical reactivity of 2-(but-3-en-2-yloxlane)-2-carbaldehyde has been thoroughly investigated by synthetic chemists. The aldehyde group is highly reactive towards nucleophiles, making it suitable for forming C–C bonds through condensation reactions with secondary amines or enols. Additionally, the conjugated double bond can participate in electrophilic additions or undergo photochemical reactions under appropriate conditions. These reactivities have been leveraged to develop novel synthetic strategies for constructing complex organic molecules.

In conclusion, CAS No. 2171912 -40 -4, corresponding to two - ( but - three - en - two - yl ) oxaline - two - carboxaldehyde, represents a fascinating compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features—combining an aldehyde group with a conjugated butenyl group on an oxolane ring—make it a valuable intermediate for developing bioactive molecules and advanced chemical methodologies. As research continues to uncover new applications for this compound, its importance is likely to grow further.